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Compound of Interest |

Compound Name: non-8-en-1-amine
CAS No.: 151626-27-6
Cat. No.: B1652609
. J

Part 1: Executive Safety Directive

Immediate Action Required: Non-8-en-1-amine (CoH19N) is a corrosive, unsaturated aliphatic
amine. Improper disposal poses immediate risks of chemical burns, exothermic rupture of
waste containers, and aquatic toxicity.

Core Hazard Profile:
o Corrosivity: pH > 12 (1% aq). Destroys living tissue and corrodes aluminum/zinc.

e Reactivity: The terminal alkene (C8=C9) and primary amine (C1) create a dual-threat profile.
It reacts violently with strong acids and oxidizers.

e Flash Point: >60°C (Estimated based on C9 analogs), but treat as Combustible Liquid during
bulking.

Part 2: Pre-Disposal Risk Assessment (The "Why"
Behind the Protocol)

As scientists, we do not simply "throw away" chemicals; we manage their thermodynamic
return to stability. Understanding the molecular behavior of non-8-en-1-amine is the
prerequisite for safety.
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The Amine Functionality ()

The primary amine at position 1 is a strong nucleophile and base.

e Risk: Mixing with acids (e.g., HCI, H2SOa4) in a waste drum causes an immediate, highly
exothermic acid-base neutralization.

o Consequence: Rapid temperature spikes can melt HDPE containers or vaporize volatile
waste components, leading to "geysering"” or explosion.

The Alkene Unsaturation ()

The double bond at position 8 introduces susceptibility to oxidation.

» Risk: Exposure to strong oxidizers (Peroxides, Nitric Acid, Chromic Acid) can cleave the
double bond or initiate uncontrolled polymerization.

e Consequence: Fire or pressure buildup in sealed vessels.

Part 3: Step-by-Step Disposal Protocol
Phase A: Personal Protective Equipment (PPE) Matrix

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1652609?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH:

Safety Operating Guide

Check Availability & Pricing

PPE Category

Specification

Scientific Rationale

Hand Protection

Nitrile (Double-gloved) or
Laminate Film (Silver Shield)

C9 chains are lipophilic and
can permeate thin latex.
Double-gloving provides a

breakthrough buffer.

Eye Protection

Chemical Splash Goggles +
Face Shield

Amine vapors are
lachrymators; liquid causes
irreversible corneal opacity.
Visor protects against splash-

back during pouring.

Respiratory

Fume Hood (Primary) or

P100/Organic Vapor Cartridge

Inhalation of amine vapors
causes respiratory tract
edema.

Body

Tyvek® Lab Coat or Apron

Standard cotton coats absorb
amines, keeping the corrosive

agent against the skin.

Phase B: Waste Segregation & Bulking

CRITICAL RULE: Never add non-8-en-1-amine to a "General Organic Waste" drum without

verifying pH compatibility.

Step 1: Classification Segregate this waste stream as "Basic Organic Waste" or "Alkaline

Corrosives."

Step 2: Compatibility Check Before bulking, perform a small-scale compatibility test if the waste

drum's contents are ambiguous:

o Take 5 mL of the drum waste in a vial.

e Add 1 mL of non-8-en-1-amine.

e Monitor for heat generation, bubbling, or precipitation for 5 minutes.

Step 3: Container Selection
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Approved: HDPE (High-Density Polyethylene), Borosilicate Glass, Stainless Steel (316).

FORBIDDEN: Aluminum, Zinc, Galvanized Steel (Amines dissolve the oxide layer and
corrode the metal, generating hydrogen gas).

Phase C: Disposal Workflow

Quarantine: Move the chemical to a functioning fume hood.

Dilution (Optional but Recommended): If disposing of pure stock (>95%), dilute 1:10 with a
compatible solvent (e.g., Ethanol or Isopropanol) to reduce viscosity and heat capacity
during downstream processing. Note: This increases the volume but significantly lowers the
risk of thermal runaway.

Transfer: Pour slowly into the designated Basic Organic waste container. Use a funnel to
prevent drips.

Decontamination: Triple rinse the empty original bottle with ethanol. Add rinsate to the waste
container.

Labeling: Apply a hazardous waste label immediately.

Label Requirements:

Chemical Name: Non-8-en-1-amine Solution.

Hazard Checkboxes: [x] Corrosive [x] Toxic.[1][2]

pH: >12.

Part 4: Visualized Workflow (DOT Diagram)

The following diagram illustrates the decision logic for disposing of non-8-en-1-amine,

ensuring segregation from incompatible streams.
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Figure 1: Decision logic for the safe segregation and containerization of unsaturated amine
waste.

Part 5: Regulatory & Compliance Framework

Adherence to federal and local regulations is mandatory. For non-8-en-1-amine, the following
classifications generally apply under US EPA (RCRA) and international standards.

US EPA RCRA Classification[3]

e D002 (Corrosive): Aqgueous pH = 12.5. Even if non-aqueous, most safety officers classify
amines as D002 due to their ability to corrode steel and tissue [1].

» D001 (Ignitable): Only applicable if the waste solution has a flash point <60°C (e.g., if diluted
in ethanol).

Department of Transportation (DOT) Shipping

If transporting waste off-site:

e Proper Shipping Name: Amines, liquid, corrosive, n.0.s.[2] (non-8-en-1-amine)[3][4]
e UN Number: UN 2735

e Hazard Class: 8

o Packing Group: Il or Il (depending on corrosivity data, assume Il for safety).

Part 6: Emergency Contingencies
Spill Response (Small Scale < 500 mL)

e Evacuate: Clear the immediate area.
o PPE Up: Don goggles, face shield, and double nitrile gloves.

e Contain: Use Vermiculite or Sand.[5]
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o Contraindication: Do NOT use sawdust or paper towels. The high surface area combined
with the amine can encourage rapid oxidation or combustion.

o Neutralize (Carefully): Apply a weak acid neutralizer (e.g., Citric Acid or dilute Acetic Acid) to
the absorbed material only if trained. Otherwise, scoop absorbed material directly into a
waste pail.

Exposure First Aid

» Skin: Wash immediately with soap and water for 15 minutes. Do not use solvents.

o Eyes: Rinse cautiously with water for 15 minutes.[6] Remove contact lenses if present.[4][7]
Seek immediate medical attention.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. sds.chemtel.net [sds.chemtel.net]

o 2. files.dep.state.pa.us [files.dep.state.pa.us]

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC129181000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL12237&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.spectrumchemical.com/media/sds/A2288_AGHS.pdf
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://nap.nationalacademies.org/catalog/12654/prudent-practices-in-the-laboratory-handling-and-management-of-chemical
https://www.osha.gov/sites/default/files/publications/OSHA3514.pdf
https://www.benchchem.com/product/b1652609?utm_src=pdf-custom-synthesis
https://sds.chemtel.net/docs/Asbury%20Carbons%20Inc-0001931/Site%20SDS/BASF%20Corporation_Amine%20O%20(GHS)_Unknown_03-08-2016_English.pdf
https://files.dep.state.pa.us/water/wastewater%20management/EDMRPortalFiles/Chemical_Additives/MSDS/1660.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1652609?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Google Patents [patents.google.com]
o 4. fishersci.com [fishersci.com]
e 5. pdf.benchchem.com [pdf.benchchem.com]
e 6. fishersci.com [fishersci.com]

e 7. spectrumchemical.com [spectrumchemical.com]

3. US7781618B2 - Unsaturated aliphatic primary amine and production method thereof -

» To cite this document: BenchChem. [Operational Guide: Safe Disposal of Non-8-en-1-
amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1652609#non-8-en-1-amine-proper-disposal-

procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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